Cas no 90020-28-3 (Phenol, 2,3,5-trimethyl-4-(phenylmethoxy)-)

• Product Name: Phenol, 2,3,5-trimethyl-4-(phenylmethoxy)-
• CAS No: 90020-28-3
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 796220
• PubChem ID: 4303797
• Update Time: 2025-04-19

Phenol, 2,3,5-trimethyl-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,3,5-trimethyl-4-(phenylmethoxy)-
• 2,3,5-trimethyl-4-phenylmethoxyphenol
• 90020-28-3
• 4-(benzyloxy)-2,3,5-trimethylphenol
• SCHEMBL5957872
• AKOS024326798
• DTXSID00401735
• HARBYIUXNNCKAN-UHFFFAOYSA-N
• 2,3,5-Trimethyl-4-(phenylmethoxy)phenol

• Inchi： 1S/C16H18O2/c1-11-9-15(17)12(2)13(3)16(11)18-10-14-7-5-4-6-8-14/h4-9,17H,10H2,1-3H3
• InChI Key： HARBYIUXNNCKAN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(C)=CC(=C(C)C=1C)O

Computed Properties

• Exact Mass: 242.130679813g/mol
• Monoisotopic Mass: 242.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų